Cas no 1861707-47-2 (5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine)

• Product Name: 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine
• CAS No: 1861707-47-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 6049441
• PubChem ID: 117419699
• Update Time: 2025-05-26

5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(benzyloxy)phenyl]-1,2-oxazol-3-amine
• EN300-1868172
• 1861707-47-2
• 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine

• Inchi： 1S/C16H14N2O2/c17-16-10-15(20-18-16)13-7-4-8-14(9-13)19-11-12-5-2-1-3-6-12/h1-10H,11H2,(H2,17,18)
• InChI Key： MRTLRWFIFLIVNN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(C2=CC(N)=NO2)=C1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine

Introduction to 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine (CAS No: 1861707-47-2)

5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine, identified by its CAS number 1861707-47-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a fused oxazole ring system connected to a phenyl group substituted with a benzyloxy moiety, which contributes to its unique chemical properties and reactivity.

The oxazole ring is a key structural motif in many biologically active molecules, known for its ability to participate in hydrogen bonding and metal coordination, making it a valuable scaffold in drug design. The presence of the benzyloxy group on the phenyl ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. This combination of features makes 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-containing compounds exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine may influence its biological profile, potentially making it effective against specific targets or diseases.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. The benzyloxy group introduces a hydrophobic region that can interact favorably with lipid bilayers, while the oxazole ring provides a polar moiety for hydrogen bonding interactions. This balance of hydrophobic and polar characteristics is often desirable in drug candidates aiming for optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for potential drug candidates. Virtual screening techniques have been used to identify compounds with favorable binding affinities to biological targets. 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine, with its unique structural features, has been subjected to such computational studies to evaluate its interactions with various protein targets. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors as therapeutic agents. These inhibitors often target enzymes or receptors that play critical roles in disease mechanisms. The oxazole derivative described here could serve as a lead compound for the development of inhibitors targeting specific enzymatic pathways. For instance, it may interact with kinases or other enzymes relevant to cancer or inflammatory diseases.

In addition to its potential as an inhibitor, 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine could also be explored as a building block for more complex molecules through further functionalization. The presence of both the oxazole ring and the benzyloxy-substituted phenyl group provides multiple sites for chemical modification, allowing chemists to tailor the properties of the compound for specific applications.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine, with its well-defined structure and potential biological activity, could serve as an important intermediate in synthetic routes to more complex drug candidates. Its synthesis and characterization contribute to the growing library of heterocyclic compounds available for medicinal chemistry research.

Oxazole derivatives have shown promise in various preclinical studies due to their ability to modulate biological pathways effectively. The structural features of 5-[3-(Benzyloxy)phenyl]-1,2-oxazol-3-amine, particularly the oxazole ring and benzyloxy-substituted phenyl group, are expected to contribute to its interaction with biological targets. Further experimental validation is needed to confirm its biological activity and potential therapeutic applications.

The future direction of research on this compound may include both in vitro and in vivo studies to assess its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential to explore its full potential as a pharmaceutical agent. As computational methods continue to improve, virtual screening will play an increasingly important role in identifying promising candidates like 5-[3-(Benzylooxy)phenyl]-1,2-oxazol-3-am ine.